2-(2,3-dihydro-1-benzofuran-6-yl)-N-(2,2,6,6-tetramethyl-4-piperidyl)acetamide
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Description
This compound is a hindered amine light stabilizer (HALS) derivative characterized by a 2,3-dihydrobenzofuran moiety linked via an acetamide group to a sterically hindered 2,2,6,6-tetramethylpiperidine (TMP) core. The TMP group is a hallmark of HALS, which function as radical scavengers to mitigate polymer degradation under UV exposure .
Properties
Molecular Formula |
C19H28N2O2 |
|---|---|
Molecular Weight |
316.4 g/mol |
IUPAC Name |
2-(2,3-dihydro-1-benzofuran-6-yl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide |
InChI |
InChI=1S/C19H28N2O2/c1-18(2)11-15(12-19(3,4)21-18)20-17(22)10-13-5-6-14-7-8-23-16(14)9-13/h5-6,9,15,21H,7-8,10-12H2,1-4H3,(H,20,22) |
InChI Key |
BKLFODRUTDXHSA-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)NC(=O)CC2=CC3=C(CCO3)C=C2)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Steric Hindrance : All compounds feature the TMP core, critical for radical scavenging. The dihydrobenzofuran group in the target compound may enhance UV absorption compared to aliphatic esters (e.g., CYASORB® 3853) .
- Solubility : The acetamide linkage in the target compound likely improves polar polymer compatibility (e.g., polyamides) versus hydrophobic esters like CYASORB® 3853 .
- Thermal Stability : Compounds with bulky substituents (e.g., SANDUVOR® 3055’s dodecyl chain) exhibit superior thermal resistance, whereas the target compound’s benzofuran may limit high-temperature performance .
Performance and Application Analysis
- UV Stabilization Efficiency: TMP derivatives with aromatic groups (e.g., benzofuran) show enhanced synergy with phenolic antioxidants, as seen in HOSTAVIN® N20’s dispirocyclic structure . The target compound’s dihydrobenzofuran may similarly improve radical scavenging in polyolefins.
- Volatility: Low-molecular-weight HALS (e.g., 2,2,6,6-tetramethyl-4-piperidinol, MW ~185 g/mol) exhibit higher volatility (3.3E+07 ng/L in water systems) , whereas the target compound’s larger structure (estimated MW >300 g/mol) likely reduces volatility, akin to PowerStab™ 3346’s copolymer design .
- Environmental Persistence: TMP derivatives like 2,2,6,6-tetramethyl-4-piperidinol show moderate environmental persistence (3.2E+07 ng/L in wastewater) . The acetamide and benzofuran groups in the target compound may alter biodegradability, warranting further study.
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